Cas no 2116616-17-0 (2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid)

• Product Name: 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid
• CAS No: 2116616-17-0
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• CID: 6253143
• PubChem ID: 165834176
• Update Time: 2025-10-13

2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153431
• 2116616-17-0
• 2-[(6-chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid
• 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid

• Inchi： 1S/C11H9ClN2O2S/c1-6-13-9-3-2-7(12)4-8(9)11(14-6)17-5-10(15)16/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： MAPHCTRMQTUPSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(N=C(C)N=2)SCC(=O)O

Computed Properties

• Exact Mass: 268.0073264g/mol
• Monoisotopic Mass: 268.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid

2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid: A Comprehensive Overview

The compound 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid, with the CAS registry number 2116616-17-0, is a chemically synthesized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities. The structure of this molecule consists of a quinazoline ring system substituted with a chlorine atom at position 6, a methyl group at position 2, and a sulfanylacetic acid group attached at position 4. This unique combination of functional groups contributes to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of quinazoline derivatives in the development of anticancer agents. The presence of the sulfanyl group in this compound introduces additional electronic and steric effects, which can enhance its binding affinity to target proteins. According to a study published in the Journal of Medicinal Chemistry, this compound has shown promising activity against several cancer cell lines, suggesting its potential as an antiproliferative agent. The research underscores the importance of structural modifications in quinazoline derivatives to optimize their pharmacokinetic properties and therapeutic efficacy.

The synthesis of 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The quinazoline core is first synthesized via a Biginelli-type reaction, followed by substitutions to introduce the chlorine and methyl groups. The sulfanylacetic acid group is then appended through a nucleophilic aromatic substitution, ensuring high regioselectivity. This synthetic route is efficient and scalable, making it suitable for large-scale production if the compound progresses to clinical trials.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate solubility in aqueous solutions, which is critical for its absorption and bioavailability. However, further optimization may be required to enhance its stability and reduce potential toxicity. Preclinical studies have demonstrated that the compound has low acute toxicity in animal models, which is a positive indicator for its safety profile.

The biological activity of 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid is primarily attributed to its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, it has been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. Additionally, the compound exhibits antiangiogenic properties, further enhancing its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various protein targets. Molecular docking studies reveal that the sulfanyl group plays a critical role in stabilizing interactions with the active site of CDKs. These insights are valuable for guiding further structural modifications to improve potency and selectivity.

In conclusion, 2-[(6-Chloro-2-methylquinazolin-4-yl)sulfanyl]acetic acid represents a promising lead compound in the quest for novel anticancer therapies. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a strong candidate for further preclinical and clinical evaluation. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound may pave the way for innovative treatments in oncology.